Cas no 1245569-19-0 (3-Fluoro-4-piperidinoaniline hydrochloride)

3-Fluoro-4-piperidinoaniline hydrochloride is a fluorinated aniline derivative with a piperidine substitution, commonly utilized as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of both fluorine and piperidine groups enhances its reactivity and selectivity in coupling reactions, making it valuable for constructing complex heterocyclic frameworks. Its hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents, due to its structural versatility. High purity grades ensure consistent performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its potential sensitivity.
3-Fluoro-4-piperidinoaniline hydrochloride structure
1245569-19-0 structure
Product name:3-Fluoro-4-piperidinoaniline hydrochloride
CAS No:1245569-19-0
MF:C11H16ClFN2
MW:230.709545135498
CID:3047696
PubChem ID:51051933

3-Fluoro-4-piperidinoaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-piperidinoaniline HCl
    • 3-fluoro-4-(piperidin-1-yl)aniline hydrochloride
    • 3-Fluoro-4-piperidinoaniline hydrochloride
    • 1245569-19-0
    • 3-fluoro-4-piperidin-1-ylaniline;hydrochloride
    • 3-fluoro-4-(1-piperidyl)aniline;hydrochloride
    • CS-0443153
    • (3-Fluoro-4-piperidin-1-ylphenyl)amine hydrochloride
    • BS-27258
    • AKOS024395235
    • SB43265
    • Inchi: InChI=1S/C11H15FN2.ClH/c12-10-8-9(13)4-5-11(10)14-6-2-1-3-7-14;/h4-5,8H,1-3,6-7,13H2;1H
    • InChI Key: GIPZVFWQPHQVSP-UHFFFAOYSA-N
    • SMILES: C1CCN(CC1)C2=CC=C(C=C2F)N.Cl

Computed Properties

  • Exact Mass: 230.0986044Da
  • Monoisotopic Mass: 230.0986044Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

3-Fluoro-4-piperidinoaniline hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM318095-25g
3-Fluoro-4-piperidinoaniline HCl
1245569-19-0 95%
25g
$426 2021-08-18
Apollo Scientific
PC410098-1g
3-Fluoro-4-(piperidin-1-yl)aniline hydrochloride
1245569-19-0
1g
£160.00 2025-02-21
TRC
F594560-500mg
3-Fluoro-4-piperidinoaniline hydrochloride
1245569-19-0
500mg
$ 87.00 2023-04-17
Ambeed
A357271-5g
3-Fluoro-4-piperidinoaniline HCl
1245569-19-0 98%
5g
$129.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1513820-1g
3-Fluoro-4-(piperidin-1-yl)aniline hydrochloride
1245569-19-0 98%
1g
¥1641.00 2024-08-09
1PlusChem
1P009XNH-1g
3-Fluoro-4-piperidinoaniline HCl
1245569-19-0 98%
1g
$50.00 2025-02-25
abcr
AB501524-10 g
(3-Fluoro-4-piperidin-1-ylphenyl)amine hydrochloride
1245569-19-0
10g
€819.00 2022-03-01
abcr
AB501524-1 g
(3-Fluoro-4-piperidin-1-ylphenyl)amine hydrochloride
1245569-19-0
1g
€231.60 2022-03-01
TRC
F594560-100mg
3-Fluoro-4-piperidinoaniline hydrochloride
1245569-19-0
100mg
$ 64.00 2023-04-17
TRC
F594560-250mg
3-Fluoro-4-piperidinoaniline hydrochloride
1245569-19-0
250mg
$ 75.00 2023-04-17

Additional information on 3-Fluoro-4-piperidinoaniline hydrochloride

Comprehensive Overview of 3-Fluoro-4-piperidinoaniline hydrochloride (CAS No. 1245569-19-0): Properties, Applications, and Research Insights

3-Fluoro-4-piperidinoaniline hydrochloride (CAS No. 1245569-19-0) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its piperidine and aniline moieties, has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals frequently search for terms like "3-Fluoro-4-piperidinoaniline hydrochloride synthesis", "CAS 1245569-19-0 applications", and "fluorinated aniline derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 3-Fluoro-4-piperidinoaniline hydrochloride incorporates a fluoro substituent at the 3-position and a piperidino group at the 4-position of the aniline ring. This configuration enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery. Recent studies highlight its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the current trend of targeting these pathways in therapeutic research. Keywords such as "GPCR modulators 2024" and "kinase inhibitor scaffolds" are often associated with this compound in scientific literature.

From a synthetic perspective, 3-Fluoro-4-piperidinoaniline hydrochloride is typically prepared via nucleophilic aromatic substitution (SNAr) reactions or catalytic amination protocols. Its hydrochloride salt form improves solubility and stability, addressing common challenges in handling aromatic amines. Industrial queries like "scale-up synthesis of fluorinated anilines" and "piperidine derivatives in medicinal chemistry" underscore its practical importance. The compound’s logP and pKa values further contribute to its utility in optimizing drug-like properties, a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Beyond pharmaceuticals, 3-Fluoro-4-piperidinoaniline hydrochloride finds applications in material science, particularly in the design of fluorescent probes and organic electronic materials. Its ability to undergo cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) makes it a versatile building block. Searches for "fluorophores for bioimaging" and "aniline-based conductive polymers" often intersect with discussions about this compound. Recent advancements in catalysis and green chemistry have also explored its use in sustainable synthetic routes, resonating with the global push for eco-friendly chemical processes.

Quality control and analytical characterization of CAS 1245569-19-0 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. FAQs like "HPLC methods for aniline derivatives" and "NMR peaks of fluorinated compounds" reflect common analytical challenges. Regulatory compliance, including REACH and ICH guidelines, further emphasizes the need for rigorous documentation, a topic frequently searched by compliance officers and researchers alike.

In summary, 3-Fluoro-4-piperidinoaniline hydrochloride (CAS No. 1245569-19-0) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug design to advanced materials—coupled with its synthetic adaptability, position it as a compound of enduring interest. As research trends evolve, this molecule will likely remain a focal point for queries such as "emerging fluorinated building blocks" and "piperidine applications in drug development", solidifying its role in both academic and industrial settings.

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